Cas no 2679949-48-3 (rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis)

• Product Name: rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis
• CAS No: 2679949-48-3
• MF: C₈H₁₂O₅S
• MW: 220.242881774902
• MDL: MFCD34186278
• CID: 5620023
• PubChem ID: 165942068
• Update Time: 2025-07-25

rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno[3,4-c]furan-1,5,5-trione
• Z5124911426
• 2679949-48-3
• EN300-28320635
• rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis

• MDL： MFCD34186278
• Inchi： 1S/C8H12O5S/c1-7-4-14(11,12)5-8(7,2-9)3-13-6(7)10/h9H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： IWRSWFULQBARDE-HTQZYQBOSA-N
• SMILES： S1(C[C@]2(C)C(=O)OC[C@]2(CO)C1)(=O)=O

Computed Properties

• Exact Mass: 220.04054465g/mol
• Monoisotopic Mass: 220.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89Ų

Additional information on rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis

Comprehensive Analysis of rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis (CAS No. 2679949-48-3)

The compound rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis (CAS No. 2679949-48-3) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

One of the key features of rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis is its cis configuration, which plays a critical role in its biological activity. The presence of a hydroxymethyl group and a methyl substituent on the hexahydrothieno[3,4-c]furan scaffold contributes to its stability and reactivity. This compound is often discussed in the context of stereoselective synthesis, a hot topic in modern organic chemistry, as researchers strive to develop more efficient methods for producing enantiomerically pure compounds.

In recent years, there has been a growing interest in sustainable chemistry and green synthesis, and rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis has been explored in this context. Scientists are investigating eco-friendly catalytic systems and solvent-free conditions to optimize its production. This aligns with the broader trend of reducing the environmental impact of chemical manufacturing, a concern frequently raised in academic and industrial discussions.

The compound's potential applications extend to the field of medicinal chemistry, where it is being studied as a precursor for small-molecule drugs. Its structural motifs are reminiscent of those found in natural products with known biological activities, making it a promising candidate for further development. Questions such as "What are the biological targets of rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis?" and "How can its synthesis be scaled up for industrial applications?" are commonly searched in academic databases, reflecting the high level of interest in this molecule.

From a technical perspective, the characterization of rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, which are critical for its use in high-value applications. The compound's CAS No. 2679949-48-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

In conclusion, rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydro-5lambda6-thieno3,4-cfuran-1,5,5-trione, cis represents a fascinating area of study with broad implications for chemistry and pharmacology. Its intricate structure and versatile reactivity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of innovation in the years to come.